3-Oxo-3-(pyridin-4-YL)propanenitrile
Overview
Description
3-Oxo-3-(pyridin-4-YL)propanenitrile is a chemical compound with the molecular formula C8H6N2O . It is used in various chemical reactions and has several applications in the field of chemistry .
Molecular Structure Analysis
The molecular structure of 3-Oxo-3-(pyridin-4-YL)propanenitrile is represented by the linear formula C8H6N2O . The InChI code for this compound is 1S/C8H6N2O/c9-4-1-8(11)7-2-5-10-6-3-7/h2-3,5-6H,1H2 .Physical And Chemical Properties Analysis
3-Oxo-3-(pyridin-4-YL)propanenitrile is a solid at room temperature . It has a molecular weight of 146.15 . The compound has a high GI absorption and is BBB permeant . It has a Log Po/w (iLOGP) of 0.76, indicating its lipophilicity .Scientific Research Applications
Based on the information available, here is an overview of potential applications for 3-Oxo-3-(pyridin-4-YL)propanenitrile in scientific research:
Electrochemical Studies
This compound may be used in electrochemical studies to understand its properties and changes in spectral properties upon the application of voltage, which could be relevant for developing new electrochromic materials .
Synthesis of Fused Pyrazolo Derivatives
It might serve as a precursor in the synthesis of pyrazolo derivatives, which are important in pharmaceutical research and development .
Enantioselective Bioreduction Studies
The compound could be involved in studies related to enantioselective bioreduction, which is significant in the production of chiral substances .
Material Science Research
It may find applications in material science research due to its chemical properties and potential for creating new materials .
Chemical Synthesis
Researchers might use this compound in chemical synthesis processes to create new chemical entities with potential applications .
Analytical Chemistry
The compound could be used in analytical chemistry, particularly in methods like NMR, HPLC, LC-MS, and UPLC for various analyses .
Springer Link - Electrochromic Derivatives Springer Link - Synthesis of Fused Pyrazolo Derivatives Springer Link - Enantioselective Bioreduction MilliporeSigma - 3-Oxo-3-(pyridin-4-yl)propanenitrile Ambeed - 3-Oxo-3-(pyridin-4-yl)propanenitrile
Safety And Hazards
properties
IUPAC Name |
3-oxo-3-pyridin-4-ylpropanenitrile |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H6N2O/c9-4-1-8(11)7-2-5-10-6-3-7/h2-3,5-6H,1H2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
PPBAZOANEQPCKG-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CN=CC=C1C(=O)CC#N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H6N2O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID50577590 |
Source
|
| Record name | 3-Oxo-3-(pyridin-4-yl)propanenitrile | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID50577590 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
146.15 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
3-Oxo-3-(pyridin-4-YL)propanenitrile | |
CAS RN |
23821-37-6 |
Source
|
| Record name | 3-Oxo-3-(pyridin-4-yl)propanenitrile | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID50577590 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 3-Oxo-3-(pyridin-4-yl)propanenitrile | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Citations
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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